4-(1-Aminoethyl)benzonitrile hydrochloride
Overview
Description
4-(1-Aminoethyl)benzonitrile hydrochloride is a chemical compound with the CAS Number: 1177316-44-7 . It has a molecular weight of 182.65 . The compound is stored at room temperature in an inert atmosphere . It is a solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H10N2.ClH/c1-7(11)9-4-2-8(6-10)3-5-9;/h2-5,7H,11H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 182.65 . The compound should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Environmental Degradation and Toxicity Studies
4-(1-Aminoethyl)benzonitrile hydrochloride's relevance is noted in environmental science, particularly in the degradation of persistent organic pollutants and the assessment of their toxicity. A study on acetaminophen degradation using advanced oxidation processes (AOPs) illustrates the compound's potential in generating by-products, contributing to understanding environmental pollutants' fate and toxicity (Qutob et al., 2022).
Pharmacological and Clinical Use Insights
Although direct applications of this compound in pharmacology were not discussed, related research provides insights into pharmacological actions and potential therapeutic uses. For instance, Metoclopramide's pharmacological properties offer a glimpse into the broader scope of aminoethyl benzonitrile derivatives in medicinal chemistry and their mechanisms of action (Pinder et al., 2012).
Synthesis and Chemical Properties
The synthesis and chemical properties of similar compounds, like 2-Fluoro-4-bromobiphenyl, provide valuable knowledge on chemical reactions and methodologies that could be applicable to this compound. Such studies contribute to the development of new synthetic routes and the exploration of chemical reactivity, emphasizing the importance of this compound in organic synthesis and chemical research (Qiu et al., 2009).
Biodegradation and Environmental Biotechnology
The isolation of nitrile hydrolysing enzymes-producing bacteria highlights the environmental significance of nitrile compounds, including this compound. These enzymes play a crucial role in bioremediation and the detoxification of industrial waste, showcasing the compound's utility in environmental biotechnology (Sulistinah & Riffiani, 2018).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Mode of Action
The compound’s interaction with its targets and the resulting changes are subjects of ongoing research .
Biochemical Pathways
It has been used in the synthesis of fluorescent-labeled bisbenzamidine, a biochemical tool in biomedical studies . It can also be used in the synthesis of 3-(p-benzylamino)-1,2,4,5 tetrazine, used in the modification of alginate hydrogels, employed in cell engineering applications .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 4-(1-Aminoethyl)benzonitrile hydrochloride are not well-studied. These properties are crucial in determining the bioavailability of the compound. Further pharmacokinetic studies are needed to understand these aspects .
Result of Action
More research is needed to elucidate these effects .
Action Environment
The compound is typically stored in an inert atmosphere at room temperature
Properties
IUPAC Name |
4-(1-aminoethyl)benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2.ClH/c1-7(11)9-4-2-8(6-10)3-5-9;/h2-5,7H,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZLPYAMQKGFHBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C#N)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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